REACTION_CXSMILES
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C(N(CC)CC)C.[CH3:8][O:9][C:10]([C:12]1[N:13]=[C:14]([CH3:24])[S:15][C:16]=1[C:17]1[CH:22]=[CH:21][CH:20]=[C:19]([NH2:23])[CH:18]=1)=[O:11].[CH3:25][CH2:26][O:27]C(C)=O.O>CN(C1C=CN=CC=1)C.C(OC(=O)C)(=O)C.CCOCC>[CH3:8][O:9][C:10]([C:12]1[N:13]=[C:14]([CH3:24])[S:15][C:16]=1[C:17]1[CH:22]=[CH:21][CH:20]=[C:19]([NH:23][C:26](=[O:27])[CH3:25])[CH:18]=1)=[O:11]
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Name
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Quantity
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14.2 mmol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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4.05 mmol
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Type
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reactant
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Smiles
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COC(=O)C=1N=C(SC1C1=CC(=CC=C1)N)C
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Name
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Quantity
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4.05 mmol
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Type
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catalyst
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Smiles
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CN(C)C=1C=CN=CC1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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are added
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Type
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CUSTOM
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Details
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the layers are separated
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Type
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EXTRACTION
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Details
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the aqueous layer is extracted once with EtOAc
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Type
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WASH
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Details
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The combined organic layers are washed with sat. aqueous NH4Cl solution, sat. aqueous NaHCO3 solution and water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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to give a crude product which
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Type
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FILTRATION
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Details
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The obtained suspension is filtered
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Type
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WASH
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Details
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The residue is washed with ether
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Type
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CUSTOM
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Details
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dried in vacuo
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Name
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Type
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product
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Smiles
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COC(=O)C=1N=C(SC1C1=CC(=CC=C1)NC(C)=O)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |